Cas no 1805275-23-3 (5-Aminomethyl-2-cyano-4-(trifluoromethoxy)benzoic acid)

• Product Name: 5-Aminomethyl-2-cyano-4-(trifluoromethoxy)benzoic acid
• CAS No: 1805275-23-3
• MF: C₁₀H₇F₃N₂O₃
• MW: 260.169392824173
• CID: 4796358
• Update Time: 2025-06-11

5-Aminomethyl-2-cyano-4-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Aminomethyl-2-cyano-4-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C10H7F3N2O3/c11-10(12,13)18-8-2-5(3-14)7(9(16)17)1-6(8)4-15/h1-2H,4,15H2,(H,16,17)
• InChI Key： WYWDUWKQHXDYTK-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(C(=O)O)=CC=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: -1.1
• Topological Polar Surface Area: 96.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 5-Aminomethyl-2-cyano-4-(trifluoromethoxy)benzoic acid

5-Aminomethyl-2-cyano-4-(trifluoromethoxy)benzoic Acid: A Comprehensive Overview

The compound 5-Aminomethyl-2-cyano-4-(trifluoromethoxy)benzoic acid, identified by the CAS number 1805275-23-3, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with an aminomethyl group at the 5-position, a cyano group at the 2-position, and a trifluoromethoxy group at the 4-position. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound in research and development.

The synthesis of 5-Aminomethyl-2-cyano-4-(trifluoromethoxy)benzoic acid involves advanced organic chemistry techniques, including multi-step synthesis and precise control over reaction conditions to ensure high purity and yield. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases such as cancer, inflammation, and infectious diseases.

One of the most notable applications of this compound is its use as a building block in medicinal chemistry. The presence of the trifluoromethoxy group enhances the molecule's lipophilicity, which is crucial for improving drug bioavailability. Additionally, the cyano group at the 2-position contributes to hydrogen bonding capabilities, further enhancing its potential as a drug candidate.

Recent research has also explored the use of 5-Aminomethyl-2-cyano-4-(trifluoromethoxy)benzoic acid in materials science, particularly in the development of advanced polymers and coatings. Its unique electronic properties make it a promising candidate for applications in optoelectronics and sensors.

In terms of biological activity, this compound has shown significant promise as an inhibitor of various enzymes involved in disease pathways. For instance, studies have demonstrated its ability to inhibit kinases and proteases, which are key targets in cancer therapy. The amino group at the 5-position plays a critical role in these interactions by providing sites for hydrogen bonding and other non-covalent interactions.

The trifluoromethoxy substituent at the 4-position not only enhances lipophilicity but also contributes to metabolic stability, reducing the likelihood of rapid degradation in biological systems. This makes 5-Aminomethyl-2-cyano-4-(trifluoromethoxy)benzoic acid an attractive candidate for drug development programs targeting chronic diseases requiring sustained therapeutic effects.

In conclusion, 5-Aminomethyl-2-cyano-4-(trifluoromethoxy)benzoic acid, with its CAS number 1805275-23-3, represents a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an essential tool in both academic research and industrial development.